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Compound of Interest

Compound Name: Decyl octadec-9-enoate

Cat. No.: B15147439

An In-depth Technical Guide on the Core Mechanism of Action of Decyl Octadec-9-enoate in
Biological Systems

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The biological mechanism of action of decyl octadec-9-enoate has not been
extensively studied. This document summarizes the available toxicological data and proposes
a potential mechanism of action based on the known biological activities of its constituent
molecules following enzymatic hydrolysis. The proposed pathways are hypothetical and require
further experimental validation.

Introduction

Decyl octadec-9-enoate, also known as decyl oleate, is the ester of decyl alcohol and oleic
acid.[1][2] It is a clear, yellow liquid primarily used in the cosmetics and personal care industry
as an emollient, solvent, and dispersing agent.[1][3][4] Its primary function in topical
formulations is to act as a lubricant on the skin's surface, providing a soft and smooth
appearance by forming a thin, non-greasy film that prevents moisture loss.[1][5][6]

While its use in cosmetics is well-established, there is a notable lack of in-depth research into
its specific mechanism of action within biological systems. It is presumed that, like other fatty
acid esters, decyl octadec-9-enoate is subject to hydrolysis by extracellular enzymes,
breaking it down into its constituent parts: oleic acid and decanol.[7] Therefore, its systemic
biological effects are likely attributable to the individual activities of these metabolites.
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This technical guide will provide a comprehensive overview of the known toxicological profile of

decyl octadec-9-enoate and present a hypothesized mechanism of action based on the well-

documented biological roles of oleic acid and decanol.

Known Biological Profile of Decyl Octadec-9-enoate

The available data on the biological effects of decyl octadec-9-enoate is primarily from safety

and toxicological assessments. The compound exhibits low acute toxicity and is generally

considered safe for use in cosmetic products at current concentrations.[5][7]

Juantitati icological

. Dose/Concentr
Study Type Test Species . Results Reference
ation
LD50 > 40.0
Acute Oral i
o Rat (Wistar) > 40.0 ml/kg ml/kg; no deaths [7]
Toxicity
recorded.
Dermal Irritation ]
_ _ Little to no
(Single Rabbit 100% S [51[7]
L irritation.
Application)
Dermal Irritation
) 15% or 100% Moderate degree
(Repeated Rabbit ) o [51[7]
o daily for 60 days of irritation.
Application)
Skin ) ) Not found to be a
o Guinea Pig 15% - [7]
Sensitization sensitizer.
Not mutagenic
Mutagenicity Salmonella 4 to 2500 p with or without ]
(Ames Test) typhimurium g/plate metabolic
activation.

Proposed Mechanism of Action via Hydrolysis

The central hypothesis for the mechanism of action of decyl octadec-9-enoate in biological

systems is its enzymatic hydrolysis into oleic acid and decanol. This breakdown would release
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two biologically active molecules that can then interact with various cellular and molecular
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Figure 1: Proposed enzymatic hydrolysis of decyl octadec-9-enoate.

Biological Activity of Oleic Acid

Oleic acid is the most abundant monounsaturated fatty acid in nature and plays several crucial
roles in human physiology.[9] Its biological activities are multifaceted, ranging from serving as

an energy source to modulating key signaling pathways.

A significant molecular action of oleic acid is the inhibition of Protein Tyrosine Phosphatase 1B
(PTP1B). PTP1B is a key negative regulator of the insulin and leptin signaling pathways. By
inhibiting PTP1B, oleic acid can enhance insulin signaling, which is a potential mechanism for
its reported anti-diabetic properties.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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